Cas no 54377-99-0 (Piperidinium, 1-[2-(acetyloxy)ethyl]-1-ethyl-)

• Product name: Piperidinium, 1-[2-(acetyloxy)ethyl]-1-ethyl-
• CAS No: 54377-99-0
• MF: C₁₁H₂₂NO₂+
• MW: 200.29788
• CID: 354766
• PubChem ID: 71364718

Piperidinium, 1-[2-(acetyloxy)ethyl]-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• Piperidinium, 1-[2-(acetyloxy)ethyl]-1-ethyl-
• 2-(1-ethylpiperidin-1-ium-1-yl)ethyl acetate
• 54377-99-0
• 1-[2-(Acetyloxy)ethyl]-1-ethylpiperidin-1-ium
• DTXSID40788173

• Inchi： InChI=1S/C11H22NO2/c1-3-12(7-5-4-6-8-12)9-10-14-11(2)13/h3-10H2,1-2H3/q+1
• InChI Key： NFGXKGZZOPHOJV-UHFFFAOYSA-N
• SMILES： C(OCC[N+]1(CC)CCCCC1)(=O)C

Computed Properties

• Exact Mass: 200.16516
• Monoisotopic Mass: 200.165053945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3